4-(5-Amino-2-methylanilino)-6,7-dimethoxyquinazoline

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• IUPAC Name: 3-N-(6,7-dimethoxyquinazolin-4-yl)-4-methylbenzene-1,3-diamine
• InChI: InChI=1S/C17H18N4O2/c1-10-4-5-11(18)6-13(10)21-17-12-7-15(22-2)16(23-3)8-14(12)19-9-20-17/h4-9H,18H2,1-3H3,(H,19,20,21)
• InChI Key: IHWRPUZYLHTCMH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N)NC2=NC=NC3=CC(=C(C=C32)OC)OC

Description

4-(5-Amino-2-methylanilino)-6,7-dimethoxyquinazoline is a useful research compound. Its molecular formula is C17H18N4O2 and its molecular weight is 310.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using similar procedures to those described in the last paragraph of the portion of Example 2 which is concerned with the preparation of starting materials, a solution of 4-(2-methyl-5-nitroanilino)-6,7,8-trimethoxyquinazoline in a 30:3:1 mixture of ethanol, acetic acid and water was reduced at 90° C. during 18 hours. Solid sodium carbonate was added after cooling. The filtrate was triturated with diethyl ether and the resultant residue was purified by column chromatography eluting with 2.5% methanol in ethyl acetate to give 4-(5-amino-2-methylanilino)-6,7-dimethoxyquinazoline; NMR: (CDCl3) 2.73 (s, 3H), 3.95 (s, 3H), 4.04 (s, 3H), 4.14 (s, 3H), 6.9 (s, 1H), 7.21 (m, 2H), 7.64 (s, 1H), 7.96 (d, 1H), 8.50 (s, 1H), 8.72 (s, 1H); Mass: M+H+ 341.